N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-2-phenoxyacetamide

• IUPAC Name: N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C17H15N3O3/c1-12-19-20-17(23-12)13-7-9-14(10-8-13)18-16(21)11-22-15-5-3-2-4-6-15/h2-10H,11H2,1H3,(H,18,21)
• InChI Key: NNWHOTYKUHUCMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

“N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-2-phenoxyacetamide” is a compound that contains an oxadiazole ring, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. Oxadiazoles have been recognized for their high therapeutic values and are the center of attention in medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds often involves the cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold. Another method involves an annulation reaction, followed by desulfurization/intramolecular rearrangement.

Molecular Structure Analysis

The molecular structure of “N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-2-phenoxyacetamide” can be characterized by various spectral techniques such as FT-IR, LCMS, and NMR.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound could include cyclization, nucleophilic alkylation, annulation, desulfurization, and intramolecular rearrangement.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using various techniques. For instance, the yield, melting point, and spectral data (1H NMR, 13C NMR, FT-IR, LCMS) can provide valuable information about the compound.

Scientific Research Applications

Anticancer Potential

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Enzyme Inhibition

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Antimicrobial Activity

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Anti-inflammatory Properties

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Antioxidant Activity

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Use in Conducting Systems

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Future Directions

Oxadiazoles, including “N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-2-phenoxyacetamide”, have shown promising results in various fields, particularly in medicinal chemistry. Future research could focus on exploring their potential in other applications, improving their synthesis methods, and investigating their mechanisms of action in more detail.

Mechanism of Action

Target of Action

Compounds containing the 1,3,4-oxadiazole moiety have been reported to exhibit a broad spectrum of biological activities, including anticancer , which suggests that they may interact with a variety of cellular targets.

Mode of Action

It’s known that 1,3,4-oxadiazole derivatives can interact with various biological targets, leading to changes in cellular functions . The specific interactions and resulting changes would depend on the particular targets involved.

Biochemical Pathways

Given the broad biological activities associated with 1,3,4-oxadiazole derivatives , it’s likely that multiple pathways could be affected, leading to downstream effects such as inhibition of cell proliferation in the case of anticancer activity.

Pharmacokinetics

Compounds bearing amide functionality are known for their high solubility and the ease and efficiency in reaching the target sites , which could potentially enhance the bioavailability of this compound.

Result of Action

It’s known that 1,3,4-oxadiazole derivatives can exhibit anticancer activity , suggesting that they may induce cell death or inhibit cell proliferation in cancer cells.